Cas no 476294-20-9 (8-hydrazinyl-7-2-hydroxy-3-(4-methoxyphenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-hydrazinyl-7-2-hydroxy-3-(4-methoxyphenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 476294-20-9
• MF: C₁₆H₂₀N₆O₅
• MW: 376.367202758789
• CID: 5943942
• Update Time: 2025-07-09

8-hydrazinyl-7-2-hydroxy-3-(4-methoxyphenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-hydrazinyl-7-2-hydroxy-3-(4-methoxyphenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-hydrazinyl-7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-hydrazinyl-3,7-dihydro-7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-

• Inchi： 1S/C16H20N6O5/c1-21-13-12(14(24)19-16(21)25)22(15(18-13)20-17)7-9(23)8-27-11-5-3-10(26-2)4-6-11/h3-6,9,23H,7-8,17H2,1-2H3,(H,18,20)(H,19,24,25)
• InChI Key： XMRQMWQPPUMREA-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=C(OC)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1NN

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 7.70±0.20(Predicted)

Additional information on 8-hydrazinyl-7-2-hydroxy-3-(4-methoxyphenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-Hydrazinyl-7-(2-Hydroxy-3-(4-Methoxyphenoxy)Propyl)-3-Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione (CAS No 476294-20-9): A Comprehensive Overview

The compound 8-hydrazinyl-7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by the CAS registry number 476294-20-9, is a structurally complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the purine dione class of heterocyclic compounds, which are known for their diverse biological activities and applications in drug design.

The molecular structure of this compound is characterized by a purine ring system with multiple substituents. The hydrazinyl group at position 8 introduces potential for hydrogen bonding and participation in various biochemical interactions. The phenoxy group attached via a propyl chain at position 7 adds aromaticity and hydroxyl functionality, enhancing the compound's solubility and bioavailability. Additionally, the methyl group at position 3 contributes to the molecule's stability and stereochemical properties.

Recent studies have highlighted the importance of purine derivatives in medicinal chemistry due to their ability to modulate key cellular pathways and enzymes. For instance, research has shown that compounds with similar structural motifs to CAS No 476294-20-9 may exhibit anti-inflammatory, antioxidant, or anticancer properties. The presence of the hydrazinyl group is particularly intriguing as it can act as a nucleophile in various biochemical reactions, potentially targeting enzymes such as kinases or proteases.

Furthermore, the methoxyphenoxy substituent introduces electronic effects that could influence the compound's interaction with biological targets. This group is known to enhance lipophilicity and improve pharmacokinetic profiles, making it a valuable feature in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such molecules to specific protein targets with high accuracy.

The synthesis of CAS No 476294-20-9 involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Techniques such as Suzuki coupling or Stille coupling may be employed to introduce the phenoxy group efficiently. The hydrazinyl group can be incorporated through reductive amination or other azide-based reactions.

From an applications perspective, this compound has shown promise in preliminary assays targeting neurodegenerative diseases. The purine dione core is known to interact with adenosine receptors, which play a critical role in modulating neuronal activity and inflammation. Studies suggest that CAS No 476294-20-9 may possess neuroprotective properties by inhibiting pro-inflammatory cytokines and reducing oxidative stress.

In addition to its therapeutic potential, this compound serves as a valuable scaffold for further chemical modifications. Researchers are actively exploring analogs with variations in the substituent patterns to optimize bioactivity and pharmacokinetic properties. For example, altering the length of the propyl chain or modifying the methoxy group could lead to improved drug delivery systems or enhanced target specificity.

From an environmental standpoint, understanding the degradation pathways of CAS No 476294-20-9 is crucial for assessing its ecological impact. Recent studies have focused on enzymatic degradation mechanisms involving cytochrome P450 enzymes or microbial metabolisms. These insights are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No 476294-20-9 represents a fascinating molecule at the intersection of organic chemistry and pharmacology. Its unique structural features make it a promising candidate for drug development while offering ample opportunities for further research into its synthesis, biological activity, and environmental impact.